Cas no 1517973-47-5 (1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 1517973-47-5
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 5806807
• PubChem ID: 80604275
• Update Time: 2025-10-28

1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• EN300-1932781
• 1517973-47-5
• AKOS019170741

• Inchi： 1S/C7H10F2N2O/c1-4-5(3-10-11(4)2)6(12)7(8)9/h3,6-7,12H,1-2H3
• InChI Key： WFWVFOPNNJIHTJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NN(C)C=1C)O)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol

Introduction to 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol (CAS No. 1517973-47-5)

1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol (CAS No. 1517973-47-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and features a 2,2-difluoroethanol moiety, which imparts distinct chemical and biological characteristics.

The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the 2,2-difluoroethanol group in the molecule further enhances its bioavailability and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound's ability to modulate these cytokines is attributed to its interaction with specific cellular signaling pathways, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol could be a valuable lead compound for developing novel anticancer agents.

The pharmacokinetic profile of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol has also been investigated in detail. Studies have shown that the compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an orally administered drug. Furthermore, its low toxicity and minimal side effects make it an attractive candidate for clinical trials.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol. One notable approach involves the reaction of 4-chloroacetylpyrazole with difluoromethyl lithium reagent followed by hydrolysis to yield the final product. This method offers high yields and excellent purity, making it suitable for large-scale production.

The future prospects for 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity for specific therapeutic targets. Additionally, efforts are being made to evaluate its efficacy in various disease models and to advance it through preclinical and clinical development stages.

In conclusion, 1-(1,5-dimethyl-1H-pyrazol-4-y l)-2 , 2 -dif lu oroet han - 1 - ol (CAS No. 15 7973 - 47 - 5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical science.